Cas no 1439903-15-7 (1-[4-(Trifluoromethyl)benzyl]-1H-imidazole-4-carboxylic acid)

• Product Name: 1-[4-(Trifluoromethyl)benzyl]-1H-imidazole-4-carboxylic acid
• CAS No: 1439903-15-7
• MF: C₁₂H₉F₃N₂O₂
• MW: 270.207273244858
• CID: 5160448
• Update Time: 2025-11-07

1-[4-(Trifluoromethyl)benzyl]-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[4-(Trifluoromethyl)benzyl]-1H-imidazole-4-carboxylic acid
• 1H-Imidazole-4-carboxylic acid, 1-[[4-(trifluoromethyl)phenyl]methyl]-

• Inchi： 1S/C12H9F3N2O2/c13-12(14,15)9-3-1-8(2-4-9)5-17-6-10(11(18)19)16-7-17/h1-4,6-7H,5H2,(H,18,19)
• InChI Key： AGUXTOJVZXLXKC-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(C(F)(F)F)C=C2)C=C(C(O)=O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Additional information on 1-[4-(Trifluoromethyl)benzyl]-1H-imidazole-4-carboxylic acid

Comprehensive Overview of 1-[4-(Trifluoromethyl)benzyl]-1H-imidazole-4-carboxylic acid (CAS No. 1439903-15-7)

1-[4-(Trifluoromethyl)benzyl]-1H-imidazole-4-carboxylic acid (CAS No. 1439903-15-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This imidazole derivative is characterized by its unique structural features, including a trifluoromethylbenzyl group and a carboxylic acid functionality, which contribute to its versatile applications. Researchers are increasingly exploring its potential in drug discovery, particularly as a building block for bioactive molecules targeting inflammation, metabolic disorders, and infectious diseases.

The compound’s trifluoromethyl moiety is a key structural element that enhances its lipophilicity and metabolic stability, making it a valuable candidate for medicinal chemistry. Recent studies highlight its role in the development of enzyme inhibitors and receptor modulators, aligning with the growing demand for small-molecule therapeutics. Additionally, its imidazole core is known for its ability to participate in hydrogen bonding, which is critical for interactions with biological targets. This property has spurred interest in its use for designing highly selective pharmaceutical agents.

From a synthetic perspective, 1-[4-(Trifluoromethyl)benzyl]-1H-imidazole-4-carboxylic acid is often synthesized via multi-step organic reactions, including alkylation and carboxylation processes. Its purity and stability are rigorously controlled to meet the standards of high-throughput screening (HTS) and combinatorial chemistry. The compound’s CAS number 1439903-15-7 serves as a unique identifier, ensuring precise tracking in global chemical databases and regulatory submissions.

In the context of green chemistry, researchers are investigating sustainable methods to produce this compound, minimizing waste and energy consumption. This aligns with the broader industry trend toward environmentally friendly synthesis. Furthermore, its potential applications in crop protection and veterinary medicine are being explored, addressing the need for novel solutions in agricultural science.

The growing popularity of 1-[4-(Trifluoromethyl)benzyl]-1H-imidazole-4-carboxylic acid is reflected in its frequent appearance in patent literature and academic publications. Its structure-activity relationship (SAR) studies are a hot topic, particularly in the design of next-generation therapeutics. As the pharmaceutical industry shifts toward personalized medicine, this compound’s adaptability positions it as a promising candidate for tailored drug formulations.

For researchers seeking reliable sources of CAS 1439903-15-7, it is essential to partner with suppliers who adhere to Good Manufacturing Practices (GMP) and provide comprehensive analytical data, including HPLC and NMR spectra. Quality assurance is paramount, especially when the compound is intended for preclinical studies or API development.

In summary, 1-[4-(Trifluoromethyl)benzyl]-1H-imidazole-4-carboxylic acid represents a cutting-edge tool in modern chemistry, with applications spanning drug discovery, material science, and agricultural innovation. Its unique properties and growing relevance in life sciences underscore its importance as a subject of ongoing research and development.